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Compound of Interest

Compound Name: Ethyl glycolate

Cat. No.: B046733

An In-depth Technical Guide to Ethyl Glycolate: Structure, Properties, and Applications

Abstract

Ethyl glycolate (CAS No. 623-50-7), the ethyl ester of glycolic acid, is a versatile organic
compound with the chemical formula C4H803.[1][2][3][4] Characterized by its hydroxyl and
ester functional groups, it serves as a crucial intermediate and building block in the synthesis of
a wide array of chemical products.[1][5] This technical guide provides a comprehensive
overview of ethyl glycolate, detailing its chemical structure, physical and chemical properties,
synthesis protocols, and significant applications in the pharmaceutical, agrochemical, and
polymer industries. The document is intended for researchers, scientists, and professionals in
drug development and chemical synthesis.

Chemical Structure and Identification

Ethyl glycolate, also known as ethyl 2-hydroxyacetate, is a simple yet functionally important
molecule.[1][4] Its structure consists of a two-carbon glycolic acid backbone with an ethyl group
attached to the carboxylic acid via an ester linkage.

e Molecular Formula: C4H803[2][4][6][7]
e Molecular Weight: 104.10 g/mol [2][4]

o |[UPAC Name: ethyl 2-hydroxyacetate[1]
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CAS Number: 623-50-7[1][4][6][7]

SMILES: CCOC(=0)CO[3][8][9]

INChl Key: ZANNOFHADGWOLI-UHFFFAOY SA-N[1][3][6]

Physicochemical Properties

Synonyms: Ethyl hydroxyacetate, Glycolic acid ethyl ester[3][6]

Ethyl glycolate is a clear, colorless liquid with a characteristic mild, sweet, and ethereal odor.

[3][6][10] Its physical and chemical properties are summarized in the tables below.

ble 1: Physical ies of Ethyl Glvcol

Property Value Reference
Boiling Point 158-159 °C [6][10][11][12]
Melting Point >300 °C (decomposes) [6][11][12]
Density 1.1 g/mLat 25 °C [6][11][12]
Refractive Index (n20/D) 1.419 [6][11][12]
Flash Point 143 °F (61.7 °C) [6][10]

Vapor Pressure 1.39 hPa at 20°C (est.) [8]

Table 2: Solubility of Ethyl Glycolate

Solvent Solubility Reference
Water Very soluble [6][11][12]
Alcohols Very soluble [6][11][12]
Acetone Very soluble [6][11][12]
Acetates Very soluble [6][11][12]
Ethyl Ether Slightly soluble [6][11][12]
Hydrocarbon Solvents Sparingly soluble [6][11][12]
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Chemical Reactivity and Pathways

Ethyl glycolate's reactivity is dictated by its two functional groups: the hydroxyl group and the
ester group. It can undergo various transformations, making it a versatile synthetic
intermediate.[5] Key reactions include hydrolysis, transesterification, and polymerization.[1][10]

Key Chemical Reactions

Hydrolysis
(H20, H*/OH")

Glycolic Acid + Ethanol

Transesterification
(R-OH, H*)

Ethyl Glycolate N
(HOCH2CO:EY) Thermal Polymerization
(>50°C)

Polyglycolide-like Polymers

Catalytic Hydrogenation

Ethanol + Glycolaldehyde

Click to download full resolution via product page
Caption: Key chemical transformations of ethyl glycolate.

In biological systems, ethyl glycolate is metabolized to glycolate (glycolic acid).[1] This can
then enter metabolic pathways, such as the one involving glycolate oxidase, which is relevant
in the context of ethylene glycol metabolism and toxicity.[1]

Experimental Protocols
Synthesis of Ethyl Glycolate via Fischer Esterification

This protocol describes the common laboratory-scale synthesis of ethyl glycolate from glycolic
acid and ethanol.[1][10]

Objective: To synthesize ethyl glycolate through the acid-catalyzed esterification of glycolic
acid.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://patents.google.com/patent/CN101735054A/en
https://www.benchchem.com/product/b046733
https://www.nbinno.com/article/other-organic-chemicals/chemistry-ethyl-glycolate-synthesis-reactivity-role-cv
https://www.benchchem.com/product/b046733?utm_src=pdf-body-img
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.benchchem.com/product/b046733
https://www.benchchem.com/product/b046733
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.benchchem.com/product/b046733
https://www.nbinno.com/article/other-organic-chemicals/chemistry-ethyl-glycolate-synthesis-reactivity-role-cv
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

e Glycolic acid

o Absolute ethanol (excess)

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (saturated)
e Anhydrous magnesium sulfate

« Distillation apparatus

e Reflux condenser

e Separatory funnel

Procedure:

 In a round-bottom flask, dissolve glycolic acid in an excess of absolute ethanol.

o Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling the
flask in an ice bath.

o Attach a reflux condenser and heat the mixture to reflux for several hours to drive the
reaction to completion.[1]

» After cooling, neutralize the excess acid by washing the reaction mixture with a saturated
sodium bicarbonate solution in a separatory funnel.

o Separate the organic layer and wash it with water.
» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and purify the resulting crude ethyl glycolate by fractional distillation.
[1] Collect the fraction boiling at 158-159 °C.
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Caption: Workflow for the synthesis of ethyl glycolate.

Hydrolysis of Ethyl Glycolate

This protocol outlines the procedure for hydrolyzing ethyl glycolate back to its constituent acid
and alcohol.[1][10]

Objective: To hydrolyze ethyl glycolate to glycolic acid and ethanol.

Materials:
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Ethyl glycolate

Aqueous solution of a strong acid (e.g., HCI) or a strong base (e.g., NaOH)

Heating mantle

Condenser

Procedure:

o Place ethyl glycolate in a round-bottom flask.

e Add an aqueous solution of either a strong acid or a strong base.

e Attach a condenser and heat the mixture under reflux for 1-2 hours.

e Cool the reaction mixture.

« If acid-catalyzed, the products (glycolic acid and ethanol) are in the solution.

« |f base-catalyzed (saponification), the sodium salt of glycolic acid is formed. Acidify the
mixture to protonate the carboxylate and obtain glycolic acid.

e The products can be separated and purified using appropriate techniques like distillation or
crystallization.

Applications in Research and Drug Development

Ethyl glycolate is a pivotal starting material and intermediate in organic synthesis.[1][6] Its
bifunctional nature allows it to be a versatile building block for more complex molecules.
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Caption: Role of ethyl glycolate as a versatile chemical intermediate.

o Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various pharmaceutical
compounds and complex, pharmacologically active molecules.[1][13] Its structure is
incorporated into drug candidates, making it vital for drug discovery and development
processes.[13]

e Agrochemicals: In the agrochemical industry, ethyl glycolate serves as an intermediate for
producing herbicides and pesticides.[1] It can also act as a solvent in certain formulations.[1]

» Polymer Chemistry: Ethyl glycolate is used in the enzymatic polycondensation of a-hydroxy
acids to create biodegradable plastics.[1] It is also a substrate for synthesizing copolymers
with desirable properties for biomedical applications like drug delivery systems and tissue
engineering.[1]

e Solvents and Other Uses: Due to its ability to dissolve a wide range of substances, it is used
as a specialty solvent in paints, coatings, and inks.[3][10]

Safety and Handling

Ethyl glycolate is a combustible liquid and can cause skin, eye, and respiratory tract irritation.
[6][11][14] Proper safety precautions are mandatory when handling this chemical.
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e Handling: Use in a well-ventilated area.[15] Avoid contact with skin, eyes, and clothing by
wearing appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[15][16] Keep away from heat, sparks, and open flames.[14][16]

o Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[14][15][16]

o First Aid:

o

Skin Contact: Wash off immediately with soap and plenty of water.[14][15]

[¢]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[14][15]

[¢]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[15]

[e]

Ingestion: Do NOT induce vomiting. Rinse mouth and drink plenty of water.[15]

o

In all cases of exposure, seek immediate medical attention.[15]

Conclusion

Ethyl glycolate is a chemical compound of significant industrial and research importance. Its
straightforward structure, combined with the dual reactivity of its hydroxyl and ester groups,
makes it an indispensable building block for a diverse range of products. A thorough
understanding of its properties, synthesis, and reactivity is essential for professionals
leveraging this compound in pharmaceuticals, agrochemicals, and material science. Adherence
to strict safety protocols is crucial to ensure its safe handling and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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